
Technical Support Center: Improving the Charge
Transport Interface with PV1115

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PV1115

Cat. No.: B1679878 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers and scientists working with PV1115 as a charge transport interface

material in organic photovoltaic (OPV) devices.

Frequently Asked Questions (FAQs)
Q1: What is PV1115 and what is its primary function in an organic solar cell?

PV1115 is a hole-transporting layer (HTL) material designed for use in organic photovoltaic

devices. Its primary function is to facilitate the efficient extraction of holes from the photoactive

layer to the anode (commonly ITO), while simultaneously blocking electrons. This selective

charge transport is crucial for minimizing recombination losses at the interface and maximizing

the open-circuit voltage (Voc) and fill factor (FF) of the solar cell.[1] Interfacial layers like

PV1115 are critical for enhancing the collection efficiency of charge carriers by ensuring proper

energy level alignment between the active layer and the electrodes.[1]

Q2: What are the key material properties of PV1115?

The essential properties of an effective HTL like PV1115 include high hole mobility, high

transparency to avoid parasitic absorption, and a suitable highest occupied molecular orbital

(HOMO) energy level for efficient hole extraction from the donor material in the active layer.[1]

The table below summarizes the target properties for PV1115.
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Property Target Value

Hole Mobility (μh) > 10⁻⁴ cm²/Vs

Optical Transmittance > 95% in the visible spectrum

HOMO Energy Level -5.0 to -5.4 eV

LUMO Energy Level < -2.0 eV

Solution Processability Good solubility in common organic solvents

Q3: What are common solvents for processing PV1115?

PV1115 is typically soluble in chlorinated solvents such as chlorobenzene, dichlorobenzene,

and chloroform. For more environmentally friendly processing, efforts are underway to develop

formulations in non-halogenated solvents like toluene and xylene. Always refer to the specific

batch datasheet for recommended solvents and concentrations.

Troubleshooting Guides
This section addresses common issues encountered during the fabrication and

characterization of OPV devices utilizing a PV1115 HTL.

Issue 1: Low Open-Circuit Voltage (Voc)
A lower than expected Voc is often attributed to poor energy level alignment at the

donor/PV1115 interface or increased recombination at this interface.

Possible Causes and Solutions:
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Cause Solution

Energy Level Mismatch: The HOMO level of the

donor material is significantly different from that

of PV1115, leading to an energy barrier for hole

extraction.

- Verify the HOMO levels of your donor material

and PV1115. - Consider using a different donor

material with a more suitable HOMO level. -

Introduce an interfacial modifier between the

donor and PV1115 to tune the energy

alignment.

Interface Recombination: Defects or traps at the

PV1115/active layer interface can act as

recombination centers, reducing the Voc.[2]

- Optimize the annealing temperature and time

for the PV1115 layer to improve film quality and

reduce defects. - Ensure a clean and defect-free

surface of the active layer before depositing

PV1115.

PV1115 Film Quality: A non-uniform or rough

PV1115 film can lead to localized shorting or

increased recombination.

- Optimize the spin-coating parameters (speed,

acceleration, time) for the PV1115 solution to

achieve a uniform film. - Try different solvents or

solvent mixtures to improve the film morphology.

Issue 2: Low Short-Circuit Current (Jsc)
A reduced Jsc can be caused by inefficient charge extraction, parasitic absorption by the HTL,

or a non-optimal active layer morphology.

Possible Causes and Solutions:
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Cause Solution

Poor Hole Extraction: Inefficient transfer of holes

from the donor material to the PV1115 layer.

- Ensure good physical contact between the

active layer and the PV1115 layer. - Optimize

the thickness of the PV1115 layer; a layer that is

too thick can increase series resistance.

Parasitic Absorption: The PV1115 layer absorbs

light that could otherwise be absorbed by the

active layer.

- Verify the transparency of your PV1115 film

using UV-Vis spectroscopy. - Reduce the

thickness of the PV1115 layer to the minimum

required for effective hole transport.

Sub-optimal Active Layer Morphology: The bulk

heterojunction (BHJ) morphology is not ideal for

exciton dissociation and charge transport.[3]

- Optimize the processing conditions of the

active layer (e.g., solvent additives, annealing)

to achieve a favorable nanoscale phase

separation.[3]

Issue 3: Low Fill Factor (FF)
A low FF is often indicative of high series resistance, high shunt resistance, or significant

charge recombination within the device.

Possible Causes and Solutions:
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Cause Solution

High Series Resistance (Rs): Poor charge

transport through the PV1115 layer or at the

PV1115/anode interface.

- Optimize the thickness of the PV1115 layer. -

Treat the anode (e.g., ITO) with UV-ozone or a

self-assembled monolayer to improve the work

function and reduce the contact barrier.

Low Shunt Resistance (Rsh): Presence of

leakage pathways or shorts in the device.

- Improve the uniformity and pinhole-free nature

of the PV1115 and active layers. - Ensure

proper device isolation and patterning to avoid

edge effects.

Charge Carrier Mobility Imbalance: A significant

mismatch between electron and hole mobility in

the active layer can lead to space-charge effects

and reduced FF.

- While primarily a property of the active layer, a

highly efficient PV1115 HTL can help to mitigate

the effects of lower hole mobility in the BHJ.

Experimental Protocols
Protocol 1: Fabrication of an OPV Device with a PV1115
HTL
This protocol describes the fabrication of a conventional architecture OPV device.

Substrate Cleaning:

Sequentially sonicate pre-patterned ITO-coated glass substrates in a detergent solution,

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes immediately before use to improve the

work function and remove organic residues.

PV1115 Hole Transport Layer Deposition:

Prepare a solution of PV1115 in chlorobenzene at a concentration of 5 mg/mL.

Spin-coat the PV1115 solution onto the ITO substrate at 3000 rpm for 30 seconds.
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Anneal the substrate at 120°C for 10 minutes on a hotplate in a nitrogen-filled glovebox.

Active Layer Deposition:

Prepare a solution of your donor:acceptor blend in a suitable solvent (e.g., chlorobenzene

with a solvent additive like 1,8-diiodooctane).

Spin-coat the active layer solution on top of the PV1115 layer. The spin speed and time

will depend on the desired thickness.

Anneal the device as required for the specific active layer blend to optimize the

morphology.

Cathode Deposition:

Transfer the substrates to a thermal evaporator.

Deposit a thin layer of a low work function metal (e.g., Ca, 20 nm) followed by a thicker

layer of a stable metal (e.g., Al, 100 nm) at a pressure below 10⁻⁶ Torr.

Encapsulation:

Encapsulate the devices using a UV-curable epoxy and a glass slide in a nitrogen

environment to prevent degradation from air and moisture.

Protocol 2: Characterization of OPV Device Performance
Current Density-Voltage (J-V) Measurement:

Use a solar simulator with an AM1.5G spectrum at 100 mW/cm² illumination.

Calibrate the light intensity using a certified reference silicon solar cell.

Use a source measure unit to sweep the voltage from -1V to 1.5V and record the current.

Extract key parameters: Voc, Jsc, FF, and power conversion efficiency (PCE).

External Quantum Efficiency (EQE) Measurement:
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Use a dedicated EQE setup with a light source, monochromator, and lock-in amplifier.

Measure the short-circuit current generated at different wavelengths of light.

The EQE spectrum provides information on the contribution of each component in the

active layer to the photocurrent.
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Caption: A simplified diagram of a standard OPV device architecture incorporating PV1115 as

the HTL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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